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Compound of Interest

Compound Name: p-Tolyl phenylacetate

Cat. No.: B089785 Get Quote

This document provides essential safety and logistical guidance for the proper disposal of p-
Tolyl phenylacetate (CAS No. 101-94-0). The following procedures are designed for

researchers, scientists, and drug development professionals to ensure safe handling and

environmental compliance.

Immediate Safety and Handling
Before handling p-Tolyl phenylacetate, it is crucial to be aware of its potential hazards. While

some assessments indicate it is not a hazardous substance, other safety data sheets (SDS)

highlight specific risks.[1][2] It may cause an allergic skin reaction and is considered toxic to

aquatic life.[3] Therefore, appropriate personal protective equipment (PPE) must be worn at all

times.

Personal Protective Equipment (PPE):

Gloves: Handle with chemical-resistant gloves that have been inspected prior to use.[4]

Eye Protection: Use safety glasses or goggles tested and approved under government

standards such as NIOSH (US) or EN 166 (EU).[4]

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact. The

type of body protection should be selected based on the concentration and amount of the

substance being handled.[4]
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Quantitative Data Summary
The following table summarizes the key quantitative properties of p-Tolyl phenylacetate.

Property Value Source(s)

CAS Number 101-94-0 [5][6][7]

Molecular Formula C₁₅H₁₄O₂ [1][6][7][8]

Molecular Weight 226.27 g/mol [1][6][8]

Appearance Fine, white crystalline solid [6]

Melting Point 73.5 - 77.5 °C [6]

Boiling Point 309 - 311 °C [6]

Oral LD50 (Rat) >5000 mg/kg [9]

Dermal LD50 (Rabbit) >5000 mg/kg [9]

Step-by-Step Disposal Protocol
This protocol outlines the procedural steps for the safe disposal of p-Tolyl phenylacetate
waste and the management of accidental spills.

Waste Collection and Storage
Segregation: Do not mix p-Tolyl phenylacetate waste with other chemicals.[3] Keep it in its

original container if possible.[3]

Labeling: Clearly label the waste container with the chemical name ("p-Tolyl
phenylacetate") and any applicable hazard warnings.

Storage: Store waste containers in a designated, well-ventilated area away from

incompatible materials.

Accidental Spill Cleanup
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Ensure Safety: Evacuate non-essential personnel from the spill area. Ensure adequate

ventilation is available.[3]

Containment: Prevent the spilled material from entering drains or waterways.[3][4] Cover

drains if necessary.

Cleanup: For solid spills, avoid creating dust.[4] Carefully sweep or shovel the material into a

suitable, closed container for disposal.[4]

Decontamination: Clean the affected area thoroughly.

PPE Disposal: Dispose of contaminated gloves and other protective gear as hazardous

waste in accordance with applicable regulations.[4]

Final Disposal Procedure
Professional Disposal: All waste material, including the chemical itself and any contaminated

containers or cleaning materials, must be disposed of through a licensed and approved

waste disposal company.[2][3]

Regulatory Compliance: Disposal must be conducted in strict accordance with all national

and local environmental regulations.[3]

Container Disposal: Handle uncleaned, empty containers in the same manner as the product

itself.[3] Do not reuse empty containers.
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Caption: Workflow for the safe handling and disposal of p-Tolyl phenylacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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